Cas no 854419-12-8 (3-Amino-N,N,3-trimethylbutanamide)

• Product Name: 3-Amino-N,N,3-trimethylbutanamide
• CAS No: 854419-12-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD19213767
• CID: 5066404
• Update Time: 2025-06-24

3-Amino-N,N,3-trimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N,3-trimethylbutanamide
• Butanamide, 3-amino-N,N,3-trimethyl-
• 3-amino-3,N,N-trimethyl-butyramide
• 3-Amino-N,N,3-trimethylbutanamide

• MDL： MFCD19213767
• Inchi： 1S/C7H16N2O/c1-7(2,8)5-6(10)9(3)4/h5,8H2,1-4H3
• InChI Key： MVZAXZOCGODNOR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• XLogP3: -0.7
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N,N,3-trimethylbutanamide

Recent Advances in the Study of 3-Amino-N,N,3-trimethylbutanamide (CAS: 854419-12-8)

3-Amino-N,N,3-trimethylbutanamide (CAS: 854419-12-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-Amino-N,N,3-trimethylbutanamide, highlighting its role as an intermediate in the production of more complex molecules. The study demonstrated that the compound can be efficiently synthesized using a multi-step process involving reductive amination and subsequent methylation. The researchers also noted the compound's stability under various conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, preliminary in vitro studies have shown that 3-Amino-N,N,3-trimethylbutanamide exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to confirm these effects. The compound's mechanism of action appears to involve the modulation of key signaling pathways, as evidenced by recent proteomic analyses.

Another area of interest is the compound's potential use in central nervous system (CNS) disorders. A 2023 study published in Neuropharmacology explored the effects of 3-Amino-N,N,3-trimethylbutanamide on neurotransmitter systems, revealing its ability to cross the blood-brain barrier and interact with specific receptor subtypes. These properties make it a candidate for further investigation in the context of neurodegenerative diseases and psychiatric disorders.

From a safety perspective, recent toxicological assessments have indicated that 3-Amino-N,N,3-trimethylbutanamide has a favorable profile at therapeutic doses. However, researchers have cautioned about potential off-target effects at higher concentrations, emphasizing the need for careful dose optimization in future clinical trials. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion, are currently under investigation in several preclinical models.

Looking ahead, the pharmaceutical industry has shown growing interest in 3-Amino-N,N,3-trimethylbutanamide as a scaffold for drug discovery. Several patent applications filed in 2023-2024 describe derivatives of this compound with enhanced biological activity and improved drug-like properties. These developments underscore the compound's potential as a valuable tool in medicinal chemistry and its possible role in addressing unmet medical needs.

In conclusion, while research on 3-Amino-N,N,3-trimethylbutanamide (CAS: 854419-12-8) is still in its early stages, the current findings paint a promising picture of its potential applications in drug development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models. The compound represents an exciting area of research at the intersection of chemistry and biology, with possible implications for multiple therapeutic areas.